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Compound of Interest

Compound Name: MM 47755

Cat. No.: B1244133

Get Quote

Core Directive & Executive Summary
MM 47755 is a potent angucyclinone antibiotic isolated from Streptomyces sp., exhibiting

significant antibacterial, antifungal, and antiparasitic activity.[1] Due to its conjugated tetracyclic

structure, it is photosensitive and chemically reactive.

This guide deviates from standard generic safety sheets by focusing on the integrity of the

molecule during handling. The primary failure mode in MM 47755 experimentation is not just

operator safety, but compound degradation due to light exposure and improper solubilization,

leading to inconsistent biological data.

Critical Handling Constraints:

Light Sensitivity: Strict dark conditions required.

Solubility: Hydrophobic; requires DMSO or Acetone.

Stability: Labile in aqueous solution; prepare fresh or freeze immediately.
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Physicochemical Properties
Property Specification Notes

Molecular Weight 336.34 g/mol Formula: C₂₀H₁₆O₅

Appearance Yellow Solid
Color indicates conjugated

system (chromophore).

Solubility
DMSO (>10 mM), Acetone,

Methanol
Poorly soluble in water.

Purity ≥98% (HPLC)
Verify via Certificate of

Analysis (CoA).

Hazard Identification (HSE)
While specific toxicology data for MM 47755 is limited, as an angucyclinone antibiotic, it should

be treated as a bioactive cytotoxic agent.

Routes of Entry: Inhalation of dust, skin absorption (enhanced by DMSO), and ingestion.

Target Organs: Potential DNA intercalator; handle as a potential mutagen.

PPE Requirements:

Respiratory: N95 mask or Biosafety Cabinet (Class II) for powder handling.

Dermal: Nitrile gloves (double-gloving recommended if dissolved in DMSO).

Ocular: Safety glasses with side shields.[2]

Storage Protocol: The "Cold-Dark" Standard
The stability of MM 47755 is compromised by UV/Visible light and moisture. The following

protocol ensures maximum shelf-life.

A. Solid State Storage (Long-Term)[1]
Temperature: Store at -20°C.
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Container: Amber glass vials or foil-wrapped polypropylene tubes.

Atmosphere: Store under desiccant. The compound is hygroscopic; moisture hydrolysis can

cleave the glycosidic or ester bonds (if present in derivatives) or promote oxidation.

Shelf Life: Up to 1 year if kept desiccated and frozen.

B. Solution State Storage (Short-Term)[4]
Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).[3]

Conditions: Aliquot immediately. Do not freeze-thaw more than once.

Duration: Stable for <1 month at -20°C.

Precaution: Solutions must be kept in the dark. Wrap tubes in aluminum foil.

Experimental Protocol: Solubilization & Usage
Rationale
Directly adding aqueous buffer to MM 47755 powder will result in precipitation and inaccurate

dosing. The "Solvent Cushion" method is required.

Step-by-Step Solubilization Workflow
Goal: Prepare a 10 mM Stock Solution (1 mL).

Calculate Mass:

Equilibration:

Remove the vial from -20°C storage.

Wait 15 minutes for the vial to reach room temperature before opening.

Why? Opening a cold vial condenses atmospheric water vapor onto the hygroscopic

powder, degrading it.

Dissolution (The Solvent Cushion):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pdf.benchchem.com/1677/MM_47755_solubility_and_preparation_for_in_vitro_assays.pdf
https://www.benchchem.com/product/b1244133/docs?utm_src=pdf-body#application-note-safe-handling-storage-and-protocol-for-mm-47755
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 1 mL of Anhydrous DMSO to the powder.

Vortex gently for 30 seconds.

Visual Check: Ensure the yellow solid is completely dissolved. If particulates remain,

sonicate in a water bath for 2 minutes (protect from light).

Dilution for Assay (Aqueous Step):

Prepare the intermediate dilution in culture media or buffer.

Rule of Thumb: Keep final DMSO concentration <0.5% to avoid solvent toxicity in cell

assays.

Example: To achieve 10 µM final concentration:

1. Dilute 10 mM stock 1:100 in media

100 µM (1% DMSO).

2. Dilute 100 µM 1:10 in media

10 µM (0.1% DMSO).

Logical Workflow & Decision Tree
The following diagram illustrates the critical decision points for handling MM 47755 to prevent

degradation and ensure safety.
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Caption: Operational workflow for MM 47755. Yellow nodes indicate critical stability checkpoints

(Temperature/Light).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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